Cas no 654633-86-0 (4-(2,5-dimethoxyphenyl)pyrrolidin-2-one)

• Product Name: 4-(2,5-dimethoxyphenyl)pyrrolidin-2-one
• CAS No: 654633-86-0
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• MDL: MFCD03447335
• CID: 1011769
• PubChem ID: 3790689
• Update Time: 2025-05-28

4-(2,5-dimethoxyphenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone, 4-(2,5-dimethoxyphenyl)-
• 4-(2,5-dimethoxyphenyl)pyrrolidin-2-one
• EN300-1867610
• 654633-86-0
• SR-01000483349
• AKOS015155428
• 2-PYRROLIDINONE, 4-(2,5-DIMETHOXYPHENYL)
• 2-PYRROLIDINONE,4-(2,5-DIMETHOXYPHENYL)
• 4-(2,5-Dimethoxyphenyl)-2-pyrrolidinone
• CS-0349531
• MFCD03447335
• SR-01000483349-1

• MDL： MFCD03447335
• Inchi： 1S/C12H15NO3/c1-15-9-3-4-11(16-2)10(6-9)8-5-12(14)13-7-8/h3-4,6,8H,5,7H2,1-2H3,(H,13,14)
• InChI Key： AVQZXPFEFVIZGV-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1C1CC(NC1)=O)OC

Computed Properties

• Exact Mass: 221.10519334g/mol
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 47.6Ų

Additional information on 4-(2,5-dimethoxyphenyl)pyrrolidin-2-one

Comprehensive Overview of 4-(2,5-dimethoxyphenyl)pyrrolidin-2-one (CAS No. 654633-86-0): Properties, Applications, and Research Insights

4-(2,5-dimethoxyphenyl)pyrrolidin-2-one (CAS No. 654633-86-0) is a structurally unique organic compound that has garnered significant attention in pharmaceutical and chemical research. This pyrrolidinone derivative features a 2,5-dimethoxyphenyl substituent, which contributes to its distinct physicochemical properties and potential biological activities. The compound's molecular formula is C₁₂H₁₅NO₃, with a molecular weight of 221.25 g/mol. Its heterocyclic framework makes it a valuable scaffold for drug discovery, particularly in the development of central nervous system (CNS) targeting agents and enzyme inhibitors.

Recent studies highlight the growing interest in 4-(2,5-dimethoxyphenyl)pyrrolidin-2-one as a precursor for neuroprotective compounds. Researchers are exploring its potential to modulate neurotransmitter systems, addressing conditions like neurodegenerative diseases and mood disorders. The compound's methoxy groups enhance its lipophilicity, improving blood-brain barrier permeability—a critical factor for CNS drug candidates. Analytical techniques such as HPLC and NMR spectroscopy confirm its high purity (>98%), making it suitable for rigorous pharmacological evaluations.

In synthetic chemistry, CAS 654633-86-0 serves as a versatile intermediate for constructing complex nitrogen-containing heterocycles. Its ketone functionality allows for diverse derivatization, enabling the creation of libraries for high-throughput screening. The compound's stability under physiological pH conditions further supports its utility in medicinal chemistry optimization programs. Industry reports indicate rising demand for this building block in fragment-based drug design, where molecular weight efficiency is paramount.

Environmental and safety profiles of 4-(2,5-dimethoxyphenyl)pyrrolidin-2-one align with modern green chemistry principles. Computational toxicology models (e.g., ADMET predictions) suggest favorable metabolic characteristics, with no significant mutagenic or hepatotoxic alerts. This positions the compound favorably for preclinical development pipelines. Current patent landscapes reveal innovative applications in allosteric modulator development, particularly for G-protein coupled receptors (GPCRs)—a hot topic in precision medicine research.

The compound's crystalline form exhibits excellent solubility in polar aprotic solvents (DMSO, DMF), facilitating formulation studies. Thermal analysis via DSC shows a defined melting point (~145°C), indicative of high crystallinity—an essential quality for pharmaceutical standardization. Recent publications correlate its electronic distribution with selective binding to serotonergic targets, sparking discussions about potential psychotherapeutic applications in academic forums.

Supply chain data reflects increasing commercial availability of 654633-86-0 from specialty chemical manufacturers, with batch-to-batch consistency verified through LC-MS analysis. Regulatory databases confirm its non-controlled status across major markets, supporting global research accessibility. As AI-driven drug discovery accelerates, this compound's structure-activity relationship (SAR) data is being incorporated into machine learning models to predict novel bioactive analogs—a cutting-edge approach dominating recent ACS conference presentations.

From a market perspective, the pyrrolidinone scaffold maintains strong positioning in small molecule therapeutics, with projected CAGR of 6.8% (2023-2030). The dimethoxy aromatic moiety's role in metabolic stability enhancement continues to drive structural optimization efforts. Analytical method development for this compound now includes advanced chiral separation techniques, addressing growing needs in stereoselective synthesis for pharmaceutical intermediates.

Emerging applications in fluorescent probes leverage the compound's inherent UV absorption properties (λ_max ~280 nm), with modifications enabling bioimaging capabilities. Collaborative studies between material scientists and pharmacologists are exploring its incorporation into drug delivery systems, particularly nanocarriers for targeted therapy—a trending research area receiving NIH funding.

Quality control protocols for 4-(2,5-dimethoxyphenyl)pyrrolidin-2-one now incorporate QbD (Quality by Design) principles, with ICH guidelines ensuring reproducibility. Stability studies demonstrate excellent shelf-life under standard storage conditions (-20°C, desiccated), meeting requirements for GLP-compliant research. The compound's structure-property relationship data is increasingly featured in cheminformatics workshops, reflecting its pedagogical value in computational chemistry education.